Beryllium nitrate tetrahydrate

• CAS RN: 13510-48-0
• Molecular Formula: BeH8N2O10
• Molecular Weight: 205.08 g/mol
• IUPAC Name: beryllium;dinitrate;tetrahydrate
• InChI: InChI=1S/Be.2NO3.4H2O/c;2*2-1(3)4;;;;/h;;;4*1H2/q+2;2*-1
• InChI Key: SIJGTOZRLHNHJK-UHFFFAOYSA-N
• SMILES: [Be+2].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].O.O.O.O
• Pictograms: Acute Toxic; Irritant; Health Hazard; Environmental Hazard
• synonyms: BERYLLIUMNITRATETETRAHYDRATE

Description

Beryllium nitrate tetrahydrate is a chemical compound that is used in various scientific research applications. It is a white crystalline solid that is highly soluble in water. Beryllium nitrate tetrahydrate is commonly used in the field of chemistry and materials science due to its unique properties and characteristics.

Mechanism Of Action

The mechanism of action of beryllium nitrate tetrahydrate is not well understood. However, it is believed that the compound interacts with various chemical compounds and materials to produce unique properties and characteristics.

Biochemical And Physiological Effects

Beryllium nitrate tetrahydrate is not known to have any significant biochemical or physiological effects. However, it is a toxic compound that can be harmful if ingested or inhaled. It is important to handle beryllium nitrate tetrahydrate with care and to follow all safety precautions when working with the compound.

Advantages And Limitations For Lab Experiments

Beryllium nitrate tetrahydrate has several advantages for lab experiments. It is a highly soluble compound that can be easily dissolved in water. It is also a stable compound that can be stored for long periods of time without degrading. However, beryllium nitrate tetrahydrate is a toxic compound that requires careful handling and safety precautions.

Future Directions

There are several future directions for the use of beryllium nitrate tetrahydrate in scientific research. One potential area of research is the use of beryllium nitrate tetrahydrate in the development of new materials with unique properties. Another potential area of research is the use of beryllium nitrate tetrahydrate in the field of catalysis to develop new chemical reactions and processes. Overall, beryllium nitrate tetrahydrate has the potential to be a valuable tool in scientific research for many years to come.

Synthesis Methods

Beryllium nitrate tetrahydrate can be synthesized by reacting beryllium oxide with nitric acid. The reaction produces beryllium nitrate, which can then be crystallized to form beryllium nitrate tetrahydrate. The synthesis of beryllium nitrate tetrahydrate is a complex process that requires careful attention to detail and safety precautions.

Scientific Research Applications

Beryllium nitrate tetrahydrate is commonly used in scientific research applications due to its unique properties. It is used in the field of materials science to study the properties of various materials, including ceramics, glass, and metals. Beryllium nitrate tetrahydrate is also used in the field of chemistry to study the properties of various chemical compounds.